Cas no 85977-23-7 (3-Bromo-2-iodobenzotrifluoride)

3-Bromo-2-iodobenzotrifluoride is a halogenated aromatic compound featuring both bromine and iodine substituents on a benzotrifluoride scaffold. Its unique structure makes it a versatile intermediate in cross-coupling reactions, such as Suzuki and Sonogashira couplings, enabling precise functionalization in pharmaceutical and agrochemical synthesis. The trifluoromethyl group enhances stability and influences electronic properties, aiding in the development of bioactive molecules.

3-Bromo-2-iodobenzotrifluoride structure

85977-23-7 structure

Product Name:3-Bromo-2-iodobenzotrifluoride

CAS No:85977-23-7

MF:C₇H₃BrF₃I

MW:350.902404069901

CID:2844942

PubChem ID:23253854

Update Time:2025-06-18

3-Bromo-2-iodobenzotrifluoride Chemical and Physical Properties

Names and Identifiers

- SCHEMBL25434956
- 3-Bromo-2-iodobenzotrifluoride
- JLBORDRDWBCEFY-UHFFFAOYSA-N
- MFCD13194205
- CS-0363923
- 1-Bromo-2-iodo-3-(trifluoromethyl)benzene, 3-Bromo-2-iodo-alpha,alpha,alpha-trifluorotoluene
- 85977-23-7
- Inchi： 1S/C7H3BrF3I/c8-5-3-1-2-4(6(5)12)7(9,10)11/h1-3H
- InChI Key： JLBORDRDWBCEFY-UHFFFAOYSA-N
- SMILES： IC1C(=CC=CC=1C(F)(F)F)Br

Computed Properties

Exact Mass: 349.84149Da
Monoisotopic Mass: 349.84149Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 159
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.1
Topological Polar Surface Area: 0Å²

3-Bromo-2-iodobenzotrifluoride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Apollo Scientific	PC48519-250mg	3-Bromo-2-iodobenzotrifluoride	85977-23-7	95%	250mg	£132.00	2023-09-01
Apollo Scientific	PC48519-1g	3-Bromo-2-iodobenzotrifluoride	85977-23-7	95%	1g	£396.00	2023-09-01
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1434593-250mg	1-Bromo-2-iodo-3-(trifluoromethyl)benzene	85977-23-7	98%	250mg	￥2035.00	2024-07-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1434593-1g	1-Bromo-2-iodo-3-(trifluoromethyl)benzene	85977-23-7	98%	1g	￥5671.00	2024-07-28
abcr	AB598449-250mg	3-Bromo-2-iodobenzotrifluoride; .	85977-23-7		250mg	€274.50	2025-04-16
abcr	AB598449-1g	3-Bromo-2-iodobenzotrifluoride; .	85977-23-7		1g	€743.40	2025-04-16